Cas no 1249453-24-4 (3-(morpholin-4-yl)butan-2-amine)

• Product Name: 3-(morpholin-4-yl)butan-2-amine
• CAS No: 1249453-24-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 4581217
• Update Time: 2025-05-23

3-(morpholin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(morpholin-4-yl)butan-2-amine

• Inchi： 1S/C8H18N2O/c1-7(9)8(2)10-3-5-11-6-4-10/h7-8H,3-6,9H2,1-2H3
• InChI Key： GUSHEMUDDUPEBZ-UHFFFAOYSA-N
• SMILES： CC(N)C(N1CCOCC1)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 227.2±20.0 °C at 760 mmHg
• Flash Point: 91.2±21.8 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-(morpholin-4-yl)butan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(morpholin-4-yl)butan-2-amine

3-(Morpholin-4-Yl)Butan-2-Amine: A Comprehensive Overview

3-(Morpholin-4-Yl)Butan-2-Amine, identified by the CAS number 1249453-24-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a morpholine ring with a butanamine backbone, making it a versatile molecule with potential applications in drug discovery and material science.

The molecular structure of 3-(Morpholin-4-Yl)Butan-2-Amine consists of a morpholine ring, which is a six-membered ring containing two oxygen atoms and four carbon atoms, fused with a butanamine group. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for various chemical reactions and biological interactions.

Recent studies have explored the potential of 3-(Morpholin-4-Yl)Butan-2-Amine in the development of new pharmaceutical agents. Researchers have found that this compound exhibits promising activity in vitro against certain enzymes and receptors, suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(Morpholin-4-Yl)Butan-2-Amine has also been investigated for its role in organic synthesis as an intermediate in the production of more complex molecules. Its ability to undergo various reactions, including nucleophilic substitutions and condensations, makes it a valuable building block in synthetic chemistry.

The synthesis of 3-(Morpholin-4-Yl)Butan-2-Amine typically involves multi-step processes that include both aliphatic and aromatic chemistry techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical practices.

In terms of physical properties, 3-(Morpholin-4-Yl)Butan-2-Amine is known for its relatively high solubility in polar solvents, which facilitates its use in various chemical reactions and biological assays. Its melting point and boiling point are within ranges typical for similar organic compounds, making it stable under standard laboratory conditions.

The safety profile of 3-(Morpholin-4-Yl)Butan